Cas no 2228204-94-0 (tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate
• CAS No: 2228204-94-0
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6167979
• PubChem ID: 68198964
• Update Time: 2025-10-31

tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate
• EN300-1903229
• SCHEMBL12145454
• 2228204-94-0

• Inchi： 1S/C11H14BrNO3/c1-11(2,3)16-10(15)13-7-4-5-8(12)9(14)6-7/h4-6,14H,1-3H3,(H,13,15)
• InChI Key： BBYZWBIPSSIPRX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate

Introduction to Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate (CAS No. 2228204-94-0)

Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate, identified by the chemical compound code CAS No. 2228204-94-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a tert-butyl carbamate moiety linked to a 4-bromo-3-hydroxyphenyl aromatic ring, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate combines a highly reactive hydroxyl group and a bromine substituent on the aromatic ring with a stable tert-butyl carbamate group. This combination imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists and researchers exploring novel therapeutic agents. The presence of both electrophilic and nucleophilic sites on the molecule allows for diverse chemical modifications, facilitating the development of new drug candidates targeting various biological pathways.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that modulate enzyme activity through precise interactions with biological targets. The 4-bromo-3-hydroxyphenyl moiety in Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate is particularly noteworthy, as it provides opportunities for hydrogen bonding and π-stacking interactions with protein surfaces. These interactions are critical for designing high-affinity ligands that can selectively bind to therapeutic targets, enhancing drug efficacy while minimizing off-target effects.

One of the most compelling applications of Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate lies in its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the hydroxyl and bromine substituents, researchers can modify this compound to generate libraries of kinase inhibitors with tailored pharmacological properties. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases involved in tumor proliferation, highlighting its potential as a scaffold for oncology drug development.

The tert-butyl carbamate group in Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate also contributes to the compound's utility in medicinal chemistry. Carbamate functionalities are well-known for their ability to act as protecting groups for amino groups while simultaneously serving as reactive sites for further derivatization. This dual functionality allows synthetic chemists to introduce complexity into molecular structures in a controlled manner, enabling the rapid assembly of intricate drug-like molecules.

Advances in computational chemistry have further enhanced the strategic use of Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate in drug discovery. Molecular modeling techniques predict that this compound can be optimized to improve solubility, metabolic stability, and binding affinity. By integrating experimental data with computational predictions, researchers can accelerate the design process, reducing the time and cost associated with traditional high-throughput screening methods.

Moreover, the environmental and safety considerations associated with Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate are favorable compared to many other intermediates used in pharmaceutical synthesis. The absence of highly toxic or hazardous functional groups ensures that its handling and processing can be conducted under standard laboratory conditions, minimizing risks to researchers and industrial workers.

The growing interest in green chemistry has also influenced the development methodologies for compounds like Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate. Researchers are exploring sustainable synthetic routes that reduce waste generation and energy consumption. For example, catalytic processes that employ recyclable catalysts or biocatalytic methods have been investigated as alternatives to traditional multi-step syntheses. These approaches align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, Tert-butyl N-(4-bromo-3-hydroxyphenyl)carbamate (CAS No. 2228204-94-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel bioactive molecules with significant therapeutic potential. As advancements continue in synthetic chemistry and computational biology, compounds like this will play an increasingly vital role in addressing unmet medical needs across multiple disease areas.